Cas no 2649068-93-7 (tert-butyl 4-isocyanato-4-methylpentanoate)

Tert-butyl 4-isocyanato-4-methylpentanoate is a versatile isocyanate ester used in organic synthesis and polymer chemistry. Its tert-butyl ester group enhances stability, while the isocyanate functionality enables efficient reactions with nucleophiles such as amines and alcohols, making it valuable for producing ureas, carbamates, and polyurethane derivatives. The branched methyl group adjacent to the isocyanate moiety can influence reactivity and steric properties, offering selectivity in coupling reactions. This compound is particularly useful in controlled polymerization processes and the development of specialty coatings, adhesives, and elastomers. Its balanced reactivity and stability make it suitable for applications requiring precise functionalization under mild conditions.
tert-butyl 4-isocyanato-4-methylpentanoate structure
2649068-93-7 structure
Product Name:tert-butyl 4-isocyanato-4-methylpentanoate
CAS No:2649068-93-7
MF:C11H19NO3
MW:213.273463487625
CID:6318621
PubChem ID:165801538
Update Time:2025-08-05

tert-butyl 4-isocyanato-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-isocyanato-4-methylpentanoate
    • EN300-1458726
    • 2649068-93-7
    • Inchi: 1S/C11H19NO3/c1-10(2,3)15-9(14)6-7-11(4,5)12-8-13/h6-7H2,1-5H3
    • InChI Key: FQUSIBMJQLREOL-UHFFFAOYSA-N
    • SMILES: O(C(CCC(C)(C)N=C=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 55.7Ų

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Additional information on tert-butyl 4-isocyanato-4-methylpentanoate

Introduction to Tert-butyl 4-isocyanato-4-methylpentanoate (CAS No. 2649068-93-7)

Tert-butyl 4-isocyanato-4-methylpentanoate, with the chemical formula C11H18O2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2649068-93-7, serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a highly reactive isocyanate group and a branched alkyl chain, make it a valuable building block for further chemical modifications and functionalization.

The isocyanate functional group present in tert-butyl 4-isocyanato-4-methylpentanoate is known for its reactivity in forming urethane and carbamate linkages, which are pivotal in polymer chemistry and drug design. This reactivity has enabled researchers to explore its potential in creating novel polymers, coatings, and adhesives. Additionally, the tert-butyl moiety enhances the stability of the compound during storage and reaction conditions, making it a preferred choice for industrial applications where shelf life and thermal stability are critical factors.

In recent years, there has been growing interest in leveraging tert-butyl 4-isocyanato-4-methylpentanoate for its role in pharmaceutical synthesis. The compound’s ability to undergo facile reactions with nucleophiles has been exploited in the development of peptidomimetics and other bioactive molecules. For instance, studies have demonstrated its utility in constructing cyclic urethanes, which are known to exhibit potent biological activities. These findings align with the broader trend in drug discovery toward designing molecules with optimized pharmacokinetic properties.

One of the most compelling aspects of tert-butyl 4-isocyanato-4-methylpentanoate is its application in the synthesis of protease inhibitors. Proteases play a crucial role in various biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. Researchers have utilized this compound to develop novel inhibitors that target specific protease enzymes, leading to improved therapeutic efficacy. The structural flexibility offered by the isocyanate group allows for precise tuning of inhibitor properties, such as solubility and binding affinity.

Furthermore, advancements in computational chemistry have enhanced the understanding of how tert-butyl 4-isocyanato-4-methylpentanoate interacts with biological targets. Molecular modeling studies have revealed that the compound can adopt multiple conformations, which influence its binding interactions. These insights have guided the rational design of derivatives with enhanced pharmacological profiles. For example, modifications to the methyl pentanoate backbone have been explored to improve metabolic stability and reduce off-target effects.

The industrial production of tert-butyl 4-isocyanato-4-methylpentanoate has also seen significant advancements. Modern synthetic routes employ catalytic methods that improve yield and reduce byproduct formation. Such improvements are essential for scaling up production while maintaining cost-effectiveness and environmental sustainability. Additionally, green chemistry principles have been integrated into its synthesis, minimizing hazardous waste and optimizing energy efficiency.

Recent research has also highlighted the potential of tert-butyl 4-isocyanato-4-methylpentanoate in materials science. Its ability to form stable polymers with high thermal resistance has made it attractive for applications in high-performance coatings and adhesives. These materials are particularly useful in aerospace and automotive industries where extreme conditions are encountered. The compound’s versatility continues to drive innovation across multiple sectors, underscoring its importance as a chemical intermediate.

In conclusion, tert-butyl 4-isocyanato-4-methylpentanoate (CAS No. 2649068-93-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and polymer chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As scientific understanding progresses, it is expected that new applications for this compound will continue to emerge, further solidifying its role as a cornerstone of modern chemical research.

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